Cas no 24173-08-8 (Butane, 1,2,3,4-tetrabromo-2-methyl-)

Butane, 1,2,3,4-tetrabromo-2-methyl- structure
24173-08-8 structure
Product Name:Butane, 1,2,3,4-tetrabromo-2-methyl-
CAS No:24173-08-8
MF:C5H8Br4
MW:387.733018875122
CID:1419689
PubChem ID:23268903
Update Time:2025-04-20

Butane, 1,2,3,4-tetrabromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Butane, 1,2,3,4-tetrabromo-2-methyl-
    • 1,2,3,4-tetrabromo-2-methylbutane
    • 1,2,3,4-tetrabromo-2-methyl-butane
    • SCHEMBL16860605
    • 24173-08-8
    • DTXSID90631983
    • Inchi: 1S/C5H8Br4/c1-5(9,3-7)4(8)2-6/h4H,2-3H2,1H3
    • InChI Key: ZYLJEOQFHURICP-UHFFFAOYSA-N
    • SMILES: BrC(C)(CBr)C(CBr)Br

Computed Properties

  • Exact Mass: 383.73584
  • Monoisotopic Mass: 383.73595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 85
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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